Cas no 1512637-49-8 (tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate)

• Product Name: tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate
• CAS No: 1512637-49-8
• MF: C₁₅H₂₂O₄S
• MW: 298.397783756256
• MDL: MFCD27964245
• CID: 2091963
• PubChem ID: 86346253
• Update Time: 2025-05-20

tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate
• 1512637-49-8
• SCHEMBL15540098
• DB-233929
• tert-Butyl5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate
• 2-Thiophenepropanoic acid, 5-[(1,1-dimethylethoxy)carbonyl]-alpha,alpha-dimethyl-, methyl ester
• 5-(2-methyl-2-methoxycarbonylpropyl)thiophene-2-carboxylic acid tert-butyl ester
• MBQCQBNCUQVCNP-UHFFFAOYSA-N

• MDL： MFCD27964245
• Inchi： 1S/C15H22O4S/c1-14(2,3)19-12(16)11-8-7-10(20-11)9-15(4,5)13(17)18-6/h7-8H,9H2,1-6H3
• InChI Key： MBQCQBNCUQVCNP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=CC=C1CC(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 298.12388035g/mol
• Monoisotopic Mass: 298.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 375.5±32.0 °C at 760 mmHg
• Flash Point: 180.9±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate

Comprehensive Overview of tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate (CAS No. 1512637-49-8)

tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate (CAS No. 1512637-49-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative is characterized by its unique structural features, including a tert-butyl ester group and a methoxy ketone side chain, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of small molecule inhibitors and biologically active compounds.

The compound's CAS number 1512637-49-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in AI-driven chemical prediction tools, reflecting the growing integration of computational methods in material science. Recent trends highlight its relevance in green chemistry initiatives, where its synthetic pathways are optimized for low environmental impact. This aligns with global demands for sustainable chemical processes, a topic frequently searched in academic and industrial forums.

From a structural perspective, the thiophene ring in tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate offers electron-rich properties, making it valuable for heterocyclic chemistry applications. The tert-butyl group enhances steric stability, while the methoxy ketone moiety introduces functional flexibility for further derivatization. Such features are frequently discussed in patent literature and medicinal chemistry publications, where the compound is cited for its role in structure-activity relationship (SAR) studies.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound, as noted in peer-reviewed journals. These methods address common user queries about purity validation and compound identification, which are critical for quality control in contract research organizations (CROs). Additionally, the compound's solubility and stability under various conditions are frequently investigated topics, particularly for researchers optimizing formulation strategies.

In the context of drug development, tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate has been explored as a precursor for kinase inhibitors and anti-inflammatory agents. Its scaffold is compatible with combinatorial chemistry approaches, a technique widely searched in high-throughput screening discussions. The compound's synthetic accessibility also makes it a candidate for library design in fragment-based drug discovery, a trending topic in pharmacological innovation.

Market-wise, suppliers of CAS 1512637-49-8 often highlight its custom synthesis capabilities to meet diverse research needs. This aligns with search trends emphasizing bulk availability and scalable production for preclinical studies. Environmental and safety data sheets for this compound are meticulously curated, addressing regulatory compliance—a key concern for Good Manufacturing Practice (GMP)-oriented clients.

In summary, tert-Butyl 5-(3-methoxy-2,2-dimethyl-3-oxopropyl)thiophene-2-carboxylate (CAS No. 1512637-49-8) represents a multifaceted tool for modern chemistry. Its applications span from material science to therapeutic development, driven by its adaptable molecular architecture. As interdisciplinary research expands, this compound is poised to remain a focal point in cutting-edge chemical innovation.